molecular formula C6H17NO4S B1208963 Ethanamine, N,N-diethyl-, sulfate CAS No. 54272-29-6

Ethanamine, N,N-diethyl-, sulfate

Cat. No. B1208963
CAS RN: 54272-29-6
M. Wt: 199.27 g/mol
InChI Key: JNONJXMVMJSMTC-UHFFFAOYSA-N
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Description

“Ethanamine, N,N-diethyl-, sulfate” is a chemical compound. The IUPAC name for this compound is Ethanamine, N-ethyl . It is also known as Diethylamine and its formula is C4H11N . It is a tertiary amine .


Synthesis Analysis

The synthesis of amines like Ethanamine, N,N-diethyl-, sulfate can be achieved through various methods. One common method is the reduction of nitriles or amides and nitro compounds . Other reactions that can be involved in the synthesis include SN2 reactions of alkyl halides with ammonia and other amines, nucleophilic attack by an azide ion on an alkyl halide followed by reduction of the azide so formed, alkylation of potassium phthalimide followed by hydrolysis of the N-alkyl phthalimide so formed (i.e., the Gabriel synthesis), reductive amination of aldehydes or ketones, and Hofmann or Curtius rearrangements .


Chemical Reactions Analysis

The reaction between Ethanamine, N,N-diethyl-, sulfate and other compounds involves an addition stage, followed by an elimination stage . In the addition stage, an ethylamine molecule becomes attached to the carbon in the ethanoyl chloride . As the lone pair on the nitrogen approaches the fairly positive carbon in the ethanoyl chloride, it moves to form a bond with it .

Mechanism of Action

The mechanism of action of Ethanamine, N,N-diethyl-, sulfate involves the lone pair on the nitrogen atom reacting with electrophiles . The three alkyl groups on the nitrogen atom create steric hindrance, so only small electrophiles such as protons can react with the nitrogen lone pair .

Safety and Hazards

Ethanamine, N,N-diethyl-, sulfate can cause skin irritation and serious eye irritation . It may cause respiratory irritation and can be harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound .

properties

IUPAC Name

N,N-diethylethanamine;sulfuric acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H15N.H2O4S/c1-4-7(5-2)6-3;1-5(2,3)4/h4-6H2,1-3H3;(H2,1,2,3,4)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNONJXMVMJSMTC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CC.OS(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H17NO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

2399-73-7, 121-44-8 (Parent)
Record name Ethanamine, N,N-diethyl-, sulfate (2:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2399-73-7
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Record name Ethanamine, N,N-diethyl-, sulfate (1:?)
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Molecular Weight

199.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name Ethanamine, N,N-diethyl-, sulfate (1:?)
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Product Name

Ethanamine, N,N-diethyl-, sulfate

CAS RN

54272-29-6, 27039-85-6
Record name Triethylammonium sulfate
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Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
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Record name Ethanamine, N,N-diethyl-, sulfate (1:?)
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Ethanamine, N,N-diethyl-, sulfate (1:?)
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Record name Triethylammonium hydrogen sulphate
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Record name Triethylammonium sulfate
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